Cas no 2110819-17-3 (Ethyl 1-(3-chlorophenyl)-1H-imidazole-5-carboxylate)

• Product Name: Ethyl 1-(3-chlorophenyl)-1H-imidazole-5-carboxylate
• CAS No: 2110819-17-3
• MF: C₁₂H₁₁ClN₂O₂
• MW: 250.680941820145
• CID: 5084027
• PubChem ID: 156599787
• Update Time: 2025-11-02

Ethyl 1-(3-chlorophenyl)-1H-imidazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-(3-chlorophenyl)-1H-imidazole-5-carboxylate
• 2110819-17-3
• F71889
• BS-47607
• ethyl 3-(3-chlorophenyl)imidazole-4-carboxylate

• Inchi： 1S/C12H11ClN2O2/c1-2-17-12(16)11-7-14-8-15(11)10-5-3-4-9(13)6-10/h3-8H,2H2,1H3
• InChI Key： FOLVGGHJSUSOLY-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1C=NC=C1C(=O)OCC

Computed Properties

• Exact Mass: 250.0509053g/mol
• Monoisotopic Mass: 250.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 44.1

Additional information on Ethyl 1-(3-chlorophenyl)-1H-imidazole-5-carboxylate

Ethyl 1-(3-chlorophenyl)-1H-imidazole-5-carboxylate (CAS No. 2110819-17-3): A Versatile Chemical Compound for Modern Applications

Ethyl 1-(3-chlorophenyl)-1H-imidazole-5-carboxylate (CAS No. 2110819-17-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the imidazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both the 3-chlorophenyl and ethyl carboxylate functional groups enhances its reactivity and potential applications.

The molecular structure of Ethyl 1-(3-chlorophenyl)-1H-imidazole-5-carboxylate makes it an attractive candidate for drug discovery. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors, which are crucial in targeting specific enzymes or proteins involved in diseases. Recent studies have explored its role in modulating kinase activity, a hot topic in cancer research and autoimmune disorders.

In the agrochemical sector, imidazole derivatives like this compound are being investigated for their pesticidal and fungicidal properties. With the growing demand for sustainable crop protection solutions, the unique structural features of Ethyl 1-(3-chlorophenyl)-1H-imidazole-5-carboxylate offer promising avenues for developing next-generation agrochemicals. Its chlorophenyl group may contribute to enhanced binding affinity with target pests, while the ethyl carboxylate moiety improves solubility and bioavailability.

The synthesis of Ethyl 1-(3-chlorophenyl)-1H-imidazole-5-carboxylate typically involves multi-step organic reactions, including condensation and esterification processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize yield and purity, addressing the industry's need for efficient and scalable production methods.

From a regulatory perspective, CAS No. 2110819-17-3 is not classified as a controlled substance, making it accessible for legitimate research purposes. However, proper handling and storage are essential to ensure safety and stability. The compound's physicochemical properties, including melting point, solubility, and stability under various conditions, are critical parameters for researchers and manufacturers.

Recent advancements in computational chemistry and AI-driven drug design have further highlighted the potential of Ethyl 1-(3-chlorophenyl)-1H-imidazole-5-carboxylate. Virtual screening and molecular docking studies suggest its compatibility with various biological targets, opening doors for innovative therapeutic applications. This aligns with the current trend of precision medicine and targeted therapy.

The market for imidazole-based compounds is expanding, driven by their versatility in pharmaceuticals, agriculture, and material science. As a result, CAS No. 2110819-17-3 is increasingly featured in patent applications and research publications. Companies specializing in custom synthesis and contract research are actively offering this compound to meet the growing demand from academic and industrial researchers.

For those seeking detailed information about Ethyl 1-(3-chlorophenyl)-1H-imidazole-5-carboxylate, reliable sources include chemical databases like PubChem and Reaxys, as well as peer-reviewed journals focusing on medicinal chemistry and organic synthesis. These resources provide comprehensive data on its properties, safety profiles, and potential applications.

In conclusion, Ethyl 1-(3-chlorophenyl)-1H-imidazole-5-carboxylate (CAS No. 2110819-17-3) represents a valuable compound with broad applicability across multiple scientific disciplines. Its unique structural features and compatibility with modern research techniques make it a promising candidate for future innovations in drug development and agrochemical solutions.